Cas no 104596-63-6 (DL-Malic Acid-2,3,3-d3)

• Product Name: DL-Malic Acid-2,3,3-d3
• CAS No: 104596-63-6
• MF: C₄H₆O₅
• MW: 137.105926990509
• CID: 126294
• PubChem ID: 71309504
• Update Time: 2025-09-28

DL-Malic Acid-2,3,3-d3 Chemical and Physical Properties

Names and Identifiers

• Butanedioic-d3 acid,hydroxy- (9CI)
• (RS)-Malic-2,3,3-D3 Acid
• (RS)-Malic--d3 Acid
• DL-MALIC-2,3,3-D3 ACID
• DL-Malic acid-2,3,3-d3
• MS-22802
• 2,2,3-Trideuterio-3-hydroxybutanedioic acid
• 104596-63-6
• SCHEMBL15348819
• D98951
• Malic acid-d3
• d3-malic
• HY-Y1311S
• DL-Malic acid-2,3,3-d3, 98 atom % D, 98% (CP)
• 2-hydroxy(?H?)butanedioic acid
• CS-0256143
• 2,2,3-trideuterio-3-hydroxy-butanedioic acid
• (RS)-Malic-2,3,3-d3 Acid; 2-Hydroxy-butanedioic-d3 Acid; 2-Hydroxysuccinic Acid-d3
• DL-Malic Acid-2,3,3-d3

• Inchi： 1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)/i1D2,2D
• InChI Key： BJEPYKJPYRNKOW-FUDHJZNOSA-N
• SMILES： OC([2H])(C(=O)O)C([2H])([2H])C(=O)O

Computed Properties

• Exact Mass: 137.04
• Monoisotopic Mass: 137.04
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Melting Point: 131-133 °C(lit.)
• PSA: 94.83000
• LogP: -1.09340

DL-Malic Acid-2,3,3-d3 Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives